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Compound of Interest

Compound Name: 5-Bromo-7-azaindole

Cat. No.: B068098 Get Quote

An In-depth Technical Guide to the Physical Properties of 5-Bromo-7-azaindole

Introduction
5-Bromo-7-azaindole, with the CAS number 183208-35-7, is a heterocyclic compound of

significant interest in medicinal chemistry and organic synthesis.[1] Structurally similar to indole

and purine, its derivatives are widely utilized in medical research due to their potential

biological and medicinal value, often by inhibiting the activity of various proteases.[2][3] This

compound serves as a critical intermediate and building block in the synthesis of numerous

bioactive molecules and pharmaceuticals, including targeted therapies for cancer.[1][4][5] For

instance, it is a key component in the synthesis of the BCL-2 inhibitor Venetoclax and PARP

inhibitors like Veliparib.[1][5] This guide provides a comprehensive overview of the core

physical properties of 5-Bromo-7-azaindole, detailed experimental protocols for their

determination, and logical workflows relevant to its application.

Core Physical and Chemical Properties
The physical characteristics of 5-Bromo-7-azaindole are fundamental to its handling, reaction

optimization, and formulation in drug development processes. The compound typically appears

as a white to light yellow or off-white to grey solid or crystalline powder.[1][6][7][8]

Table 1: Summary of Physical and Chemical Properties
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Property Value Source(s)

Molecular Formula C₇H₅BrN₂ [1]

Molecular Weight 197.03 g/mol [1][7]

Melting Point 176-180 °C [1][6]

178-179 °C [7]

179.7 - 180.7 °C [9]

169-179 °C [2]

Boiling Point 312 °C (Predicted) [7]

357.4±42.0 °C (Predicted) [6]

311.3±22.0 °C at 760 mmHg [2]

Density 1.77 g/cm³ [2][7]

pKa 6.25±0.20 (Predicted) [6][8]

Flash Point 142 °C (Predicted) [7]

142.1±22.3 °C [2]

Vapor Pressure 3.58e-04 mmHg [7]

0.0±0.6 mmHg at 25 °C [2]

Partition Coefficient (logP) 1.8 (at 25 °C and pH 7) [7]

2.07 [10]

Appearance
Off-white to grey to light yellow

solid
[7]

White to light brown powder or

crystal
[5][6]

Solubility Profile
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The solubility of 5-Bromo-7-azaindole is a critical parameter for its use in synthesis and

formulation. It is sparingly soluble in water but exhibits good solubility in common organic

solvents like acetone and ethanol.[1][8] The solubility in pure solvents generally increases with

rising temperature.[5][6] It has been noted that among various solvents, it shows the best

solubility in methyl acetate and the poorest in hexane.[5][6]

Table 2: Aqueous Solubility Data

Parameter Value Conditions Source

Water Solubility 52.5 - 66.4 mg/L
20 - 25 °C, pH 6.5 -

6.6
[7]

Experimental Protocols
Detailed experimental procedures for determining the physical properties of organic

compounds are standardized. The following protocols are generalized methods applicable to a

solid compound like 5-Bromo-7-azaindole.

Melting Point Determination
The melting point is a crucial indicator of purity.[11]

Objective: To determine the temperature range over which the solid compound transitions to

a liquid.

Apparatus: Melting point apparatus (e.g., Mel-Temp or Vernier Melt Station), capillary tubes,

sample of 5-Bromo-7-azaindole.[11][12]

Procedure:

Ensure the 5-Bromo-7-azaindole sample is dry and finely powdered.

Pack a small amount of the sample into a capillary tube to a height of 2-3 mm.

Place the capillary tube into the heating block of the melting point apparatus.
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Heat the block rapidly to about 15-20 °C below the expected melting point (approx. 176-

180 °C).

Decrease the heating rate to 1-2 °C per minute to allow for thermal equilibrium.

Record the temperature at which the first drop of liquid appears (the beginning of the

melting range).

Record the temperature at which the entire solid has turned into a clear liquid (the end of

the melting range).

A pure substance will have a sharp melting range of 1-2 °C. Impurities typically broaden

and depress the melting range.

Solubility Determination
This protocol provides a qualitative and semi-quantitative assessment of solubility.

Objective: To determine the solubility of 5-Bromo-7-azaindole in various solvents.

Apparatus: Test tubes, vortex mixer, analytical balance, Pasteur pipets, various solvents

(e.g., water, ethanol, acetone, hexane, methyl acetate).

Procedure:

Weigh a precise amount of 5-Bromo-7-azaindole (e.g., 10 mg) and place it into a test

tube.

Add a measured volume of the chosen solvent (e.g., 1 mL) to the test tube.

Vigorously agitate the mixture using a vortex mixer for 1-2 minutes.

Allow the mixture to stand and observe if the solid dissolves completely.

If the solid dissolves, the compound is soluble at that concentration. If not, it can be

classified as partially soluble or insoluble.
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For a more quantitative measure, continue adding small, known volumes of the solvent

until the solid dissolves completely, or alternatively, create a saturated solution and

determine the concentration of the dissolved solute using techniques like HPLC or UV-Vis

spectroscopy after filtration.

High-Performance Liquid Chromatography (HPLC)
Analysis
HPLC is used to assess the purity of 5-Bromo-7-azaindole and can be used in quantitative

analysis.

Objective: To separate and quantify 5-Bromo-7-azaindole from potential impurities.

Methodology: A reverse-phase (RP) HPLC method is suitable.[10]

Apparatus: HPLC system with a UV detector, C18 column (e.g., Newcrom R1), appropriate

mobile phase solvents.[10]

Procedure:

Sample Preparation: Prepare a stock solution of 5-Bromo-7-azaindole in a suitable

solvent (e.g., acetonitrile) at a known concentration.

Mobile Phase: Prepare a mobile phase, for example, a mixture of acetonitrile and water

with an acid modifier like phosphoric acid or, for MS-compatibility, formic acid.[10]

Chromatographic Conditions:

Column: Newcrom R1 or equivalent C18 column.[10]

Flow Rate: 1.0 mL/min.

Injection Volume: 10 µL.

Detector Wavelength: Set to an appropriate UV absorbance maximum for the

compound.

Elution: An isocratic or gradient elution can be developed to achieve optimal separation.
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Analysis: Inject the prepared sample. The retention time of the main peak corresponds to

5-Bromo-7-azaindole. The area of the peak is proportional to its concentration. Purity can

be calculated by comparing the area of the main peak to the total area of all peaks.

Visualizations: Workflows and Logical Relationships
Synthesis and Purification Workflow
The synthesis of 5-Bromo-7-azaindole often involves multiple steps starting from simpler

precursors, followed by purification.[3][13][14][15][16] The diagram below illustrates a

generalized workflow.
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Diagram 1: Generalized Synthesis and Purification Workflow for 5-Bromo-7-azaindole.
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Caption: Generalized workflow for the synthesis and purification of 5-Bromo-7-azaindole.
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Role in Drug Development Pathways
5-Bromo-7-azaindole is not an active pharmaceutical ingredient itself but a key building block.

Its structure is incorporated into more complex molecules that target specific biological

pathways implicated in diseases like cancer.

Diagram 2: Role of 5-Bromo-7-azaindole as a precursor in developing targeted therapies.

Chemical Synthesis API Synthesis

Active Pharmaceutical Ingredients (APIs)

Biological Targets & Pathways

5-Bromo-7-azaindole
(Building Block)

Coupling Reactions
(e.g., Suzuki, Sonogashira)

Further Functionalization

Venetoclax

Veliparib

PDK1 Inhibitors

BCL-2
(Apoptosis Regulation)

Inhibits

PARP
(DNA Repair)

Inhibits

PDK1
(Cell Survival Signaling)

Inhibits

Click to download full resolution via product page

Caption: Logical pathway from 5-Bromo-7-azaindole to targeted cancer therapies.

Analytical Characterization Workflow
Confirming the identity and purity of synthesized 5-Bromo-7-azaindole requires a suite of

analytical techniques.
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Diagram 3: Workflow for the analytical characterization of 5-Bromo-7-azaindole.
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Caption: Standard workflow for the analytical confirmation of 5-Bromo-7-azaindole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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